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Compound of Interest

Compound Name: 6-Chloro-3-nitropicolinamide

Cat. No.: B061469

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 6-Chloro-3-nitropicolinamide, a key intermediate in medicinal chemistry and
drug discovery. The document details its molecular structure, physicochemical parameters, and
available spectral data. A detailed experimental protocol for its synthesis and purification is
provided. Furthermore, this guide explores the potential biological activities of related
picolinamide derivatives, offering insights into possible avenues for future research and drug
development applications.

Chemical Properties and Data

6-Chloro-3-nitropicolinamide is a substituted pyridine derivative with the chemical formula
CeH4CINsOs. Its chemical structure features a pyridine ring substituted with a chlorine atom, a
nitro group, and a carboxamide group, making it a versatile scaffold for the synthesis of more
complex molecules.

Table 1: Physicochemical Properties of 6-Chloro-3-nitropicolinamide
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Property Value Source(s)
6-chloro-3-nitropyridine-2-

IUPAC Name _ [1]
carboxamide

CAS Number 171178-21-5 [2]I3]

Molecular Formula CeHaCIN3Os [2][3]

Molecular Weight 201.57 g/mol [3]
White to off-white solid

Appearance ) N/A
(predicted)

Boiling Point 323.6 £ 42.0 °C (Predicted) N/A

Density 1.610 + 0.06 g/cm3 (Predicted) N/A

pKa 13.58 + 0.50 (Predicted) N/A

_ C1=CC(=NC(=C1--INVALID-

Canonical SMILES [2]
LINK--[O-])C(=O)N)CI
INnChI=1S/C6H4CIN303/c7-4-

InChl 2-1-3(10(12)13)5(9- [2]
4)6(8)11/h1-2H,(H2,8,11)
SZUHUTYSEVDKJJ-

InChlKey [2]

UHFFFAOYSA-N

Note: Some physical properties are predicted and have not been experimentally verified in the

available literature.

Experimental Protocols
Synthesis of 6-Chloro-3-nitropicolinamide

A common synthetic route to 6-Chloro-3-nitropicolinamide involves the hydrolysis of the
corresponding nitrile precursor.

Workflow for the Synthesis of 6-Chloro-3-nitropicolinamide
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Caption: Synthetic workflow for 6-Chloro-3-nitropicolinamide.
Detailed Methodology:

e Reaction Setup: In a suitable reaction vessel, a mixture of 6-chloro-3-nitropicolinonitrile (1
equivalent), tin(ll) chloride dihydrate (4 equivalents), and ethanol is prepared.

e Reaction Conditions: The mixture is heated to 85°C and stirred for 3 hours.

o Work-up: Upon completion, the reaction mixture is concentrated under reduced pressure to
remove the ethanol. The residue is then diluted with water. The pH of the aqueous solution is
carefully adjusted to 8 by the slow addition of a saturated aqueous solution of sodium
bicarbonate.

o Extraction: The aqueous mixture is extracted multiple times with ethyl acetate.

 Purification: The organic layers are combined and dried over anhydrous sodium sulfate. The
solvent is then removed under reduced pressure to yield 6-chloro-3-nitropicolinamide.

Analytical Characterization

While specific experimental spectra for 6-Chloro-3-nitropicolinamide are not readily available
in the public domain, several chemical suppliers indicate the availability of analytical data such
as NMR, HPLC, and LC-MS upon request.[4][5] For structurally related picolinamide
derivatives, detailed NMR and other spectral analyses are commonly reported in the literature.
[6][7] Researchers are advised to perform their own analytical characterization upon synthesis
or acquisition of the compound.
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Potential Biological Activity and Therapeutic
Relevance

While no specific biological activities have been reported for 6-Chloro-3-nitropicolinamide
itself, the picolinamide scaffold is a well-established pharmacophore in drug discovery. Various
derivatives have been investigated for a range of therapeutic applications.

Anticancer Potential

Several studies have explored the anticancer properties of picolinamide derivatives. For
instance, novel N-methyl-picolinamide-4-thiol derivatives have been synthesized and evaluated
for their antitumor activities, with some compounds showing potent and broad-spectrum anti-
proliferative effects on human cancer cell lines.[6] One promising compound from this class
was found to selectively inhibit Aurora-B kinase, a key regulator of mitosis that is often
overexpressed in tumors.[6] Additionally, a series of 4-(4-aminophenoxy)picolinamide
derivatives have been designed and synthesized as potential antitumor agents, with some
exhibiting stronger inhibitory activities against cancer cell lines than the approved drug
cabozantinib.[8] These studies suggest that the picolinamide core can be a valuable starting
point for the development of novel anticancer agents.

Logical Relationship of Picolinamide Derivatives in Cancer Research
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Caption: Picolinamide derivatives in anticancer drug discovery.

Enzyme Inhibition

Picolinamide derivatives have also been investigated as inhibitors of various enzymes. A series
of 6-substituted picolinamides were synthesized and found to be potent inhibitors of 113-
hydroxysteroid dehydrogenase type 1 (113-HSD1), an enzyme implicated in metabolic
diseases.[9] The optimization of a lead compound from this series resulted in a metabolically
stable molecule that showed efficacy in a mouse model of diabetes.[9]

Safety and Handling
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Based on available supplier information, 6-Chloro-3-nitropicolinamide is associated with the
hazard statement H302 (Harmful if swallowed).[2] Standard laboratory safety precautions
should be taken when handling this compound, including the use of personal protective
equipment such as gloves, lab coat, and safety glasses. It is recommended to handle the
compound in a well-ventilated area or a fume hood. For storage, it should be kept in a dark
place under an inert atmosphere at 2-8°C.[2]

Conclusion

6-Chloro-3-nitropicolinamide is a valuable chemical intermediate with significant potential for
the development of novel therapeutic agents. While experimental data on its physicochemical
properties and biological activities are limited, the established importance of the picolinamide
scaffold in medicinal chemistry, particularly in the fields of oncology and metabolic diseases,
underscores the potential utility of this compound. Further research is warranted to fully
characterize 6-Chloro-3-nitropicolinamide and to explore its potential applications in drug
discovery and development. This technical guide serves as a foundational resource for
researchers embarking on studies involving this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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